5-(4-(Methylamino)phenyl)pent-4-yn-1-ol

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 5-[4-(methylamino)phenyl]pent-4-yn-1-ol
• InChI: InChI=1S/C12H15NO/c1-13-12-8-6-11(7-9-12)5-3-2-4-10-14/h6-9,13-14H,2,4,10H2,1H3
• InChI Key: GTHICLFLHYLOQN-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=C(C=C1)C#CCCCO

Description

5-(4-(Methylamino)phenyl)pent-4-yn-1-ol is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Intermediate 36 (0.221 g, 0.7752 mmol) was reacted with K2CO3 (0.7752 mmol, 0.107 g) in 12 mL of 2:1 MeOH:Water at room temperature overnight. The reaction was worked up quenching the reaction with 1× saturated NaHCO3, extracted 4×25 ml EtOAc then washed 1× water, 1× saturated NaCl, dried over Na2SO4, then concentrated. The product was purified 0-10% MeOH in DCM over 15 min on TEA silica 12 g. ES/MS calcd. for C12H15NO 189.1. Found m/z=190 (M+H)+.